Cas no 2060000-19-1 (1-(3-fluoro-4-methylphenyl)-3-propanoylpiperidin-2-one)

• Product Name: 1-(3-fluoro-4-methylphenyl)-3-propanoylpiperidin-2-one
• CAS No: 2060000-19-1
• MF: C₁₅H₁₈FNO₂
• MW: 263.307327747345
• MDL: MFCD30487675
• CID: 5153735
• PubChem ID: 137702569
• Update Time: 2025-06-13

1-(3-fluoro-4-methylphenyl)-3-propanoylpiperidin-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Piperidinone, 1-(3-fluoro-4-methylphenyl)-3-(1-oxopropyl)-
• 1-(3-fluoro-4-methylphenyl)-3-propanoylpiperidin-2-one

• MDL： MFCD30487675
• Inchi： 1S/C15H18FNO2/c1-3-14(18)12-5-4-8-17(15(12)19)11-7-6-10(2)13(16)9-11/h6-7,9,12H,3-5,8H2,1-2H3
• InChI Key： AVMPZXBNIBOOMS-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(C)C(F)=C2)CCCC(C(=O)CC)C1=O

Additional information on 1-(3-fluoro-4-methylphenyl)-3-propanoylpiperidin-2-one

Chemical Profile of 1-(3-fluoro-4-methylphenyl)-3-propanoylpiperidin-2-one (CAS No. 2060000-19-1)

1-(3-fluoro-4-methylphenyl)-3-propanoylpiperidin-2-one, identified by the CAS number 2060000-19-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the piperidine class, a heterocyclic structure widely recognized for its versatility in drug design due to its ability to interact with biological targets and modulate biological processes. The presence of both fluoro and methyl substituents on the aromatic ring, coupled with the propanoyl side chain, imparts unique physicochemical properties that make it a promising candidate for further exploration in drug development.

The structural features of 1-(3-fluoro-4-methylphenyl)-3-propanoylpiperidin-2-one contribute to its potential pharmacological activity. The fluorine atom, in particular, is a well-documented pharmacophore that can enhance metabolic stability, binding affinity, and overall bioavailability of small molecules. This is particularly relevant in the context of modern drug discovery, where optimizing these properties is crucial for successful clinical translation. The methyl group at the para position relative to the fluoro substituent further influences the electronic distribution of the aromatic ring, potentially affecting interactions with biological targets such as enzymes and receptors.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of this compound with various biological targets. Studies suggest that 1-(3-fluoro-4-methylphenyl)-3-propanoylpiperidin-2-one may exhibit inhibitory activity against certain enzymes implicated in inflammatory pathways and cancer progression. For instance, preliminary virtual screening studies have indicated potential interactions with cyclooxygenase (COX) enzymes, which are key targets for nonsteroidal anti-inflammatory drugs (NSAIDs). Additionally, the piperidine core is known to be a common motif in kinase inhibitors, raising possibilities for its utility in addressing signaling pathways dysregulated in diseases such as cancer and immunological disorders.

The synthesis of 1-(3-fluoro-4-methylphenyl)-3-propanoylpiperidin-2-one involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Key synthetic strategies often include Friedel-Crafts acylation followed by nucleophilic substitution or condensation reactions to introduce the piperidine ring. The fluorinated aromatic precursor is typically obtained through halogenation and subsequent functional group transformations. Given its structural complexity, advanced synthetic methodologies such as transition-metal-catalyzed cross-coupling reactions may be employed to streamline the synthetic route and improve scalability.

In vitro pharmacological evaluations have begun to elucidate the potential therapeutic applications of 1-(3-fluoro-4-methylphenyl)-3-propanoylpiperidin-2-one. Initial assays have demonstrated modest inhibitory effects on selected enzyme targets, warranting further investigation into dose-response relationships and selectivity profiles. The compound's ability to modulate protein-protein interactions or alter intracellular signaling cascades remains an area of active research interest. Moreover, its solubility characteristics and metabolic stability are being assessed to determine its feasibility for formulation into drug candidates suitable for oral or parenteral administration.

The growing emphasis on precision medicine has highlighted the importance of structurally diverse compounds like 1-(3-fluoro-4-methylphenyl)-3-propanoylpiperidin-2-one in addressing individual patient needs. By leveraging high-throughput screening technologies and artificial intelligence-driven drug discovery platforms, researchers can rapidly identify derivatives with enhanced potency or reduced side effects. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating these findings into clinical trials and ultimately delivering new treatments to patients suffering from challenging diseases.

As our understanding of disease mechanisms continues to evolve, compounds such as 1-(3-fluoro-4-methylphenyl)-3-propanoylpiperidin-2-one will play an increasingly critical role in therapeutic innovation. The integration of interdisciplinary approaches—spanning chemistry, biology, pharmacology, and computational science—will be key to unlocking their full potential. Future studies should focus on optimizing synthetic routes for cost-effective production while conducting rigorous safety assessments to ensure their suitability for human use.

In conclusion,1-(3-fluoro-4-methylphenyl)-3-propanoylpiperidin-2-one (CAS No. 2060000-19-1) represents a promising entity in medicinal chemistry with distinct structural features that may translate into novel therapeutic applications. Its fluorinated aromatic scaffold combined with a piperidine core positions it as a valuable scaffold for further derivatization and exploration within drug discovery programs targeting inflammation, cancer, and other complex diseases.